Cas no 2138134-55-9 (2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138134-55-9
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 6306921
• PubChem ID: 165955850
• Update Time: 2025-10-29

2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol
• 2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2138134-55-9
• EN300-1077905

• Inchi： 1S/C15H21N3O/c1-3-12-10(2)9-13-16-14(17-18(13)15(12)19)11-7-5-4-6-8-11/h9,11H,3-8H2,1-2H3,(H,16,17)
• InChI Key： YOYHABATEJNIRF-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C)C=C2N=C(C3CCCCC3)NN21

Computed Properties

• Exact Mass: 259.168462302g/mol
• Monoisotopic Mass: 259.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol

Comprehensive Overview of 2-Cyclohexyl-6-Ethyl-7-Methyl-1,2,4-Triazolo[1,5-a]Pyridin-5-Ol (CAS No. 2138134-55-9)

2-Cyclohexyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138134-55-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential biological activities. This compound belongs to the 1,2,4-triazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse applications in drug discovery and material science. The presence of a cyclohexyl group, combined with ethyl and methyl substituents, enhances its lipophilicity and metabolic stability, making it a promising candidate for further development.

In recent years, the scientific community has shown growing interest in triazolo-pyridine derivatives, particularly due to their role as kinase inhibitors and antimicrobial agents. Searches for "CAS 2138134-55-9 uses" or "2-cyclohexyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol synthesis" have surged, reflecting the demand for detailed information on this compound. Researchers are particularly intrigued by its potential in targeting inflammatory pathways and oxidative stress-related diseases, aligning with current trends in precision medicine and personalized therapeutics.

The structural complexity of 2-cyclohexyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol offers opportunities for modular modifications, enabling the exploration of structure-activity relationships (SAR). Questions like "How to optimize the bioavailability of triazolo-pyridine compounds?" or "What are the latest advances in heterocyclic chemistry for drug design?" are frequently encountered in academic forums. This compound's 5-hydroxy moiety further provides a handle for derivatization, which could lead to improved pharmacokinetic properties or novel functional materials.

From an industrial perspective, CAS 2138134-55-9 is often discussed in the context of scalable synthesis and green chemistry. Searches for "eco-friendly synthesis of triazolo-pyridines" or "cost-effective routes to 2-cyclohexyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol" highlight the need for sustainable production methods. Catalytic approaches, such as transition-metal-catalyzed cyclizations or microwave-assisted reactions, are being explored to enhance yield and reduce waste generation.

In summary, 2-cyclohexyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol represents a versatile scaffold with broad applicability in life sciences and materials engineering. Its CAS number 2138134-55-9 serves as a critical identifier for researchers navigating chemical databases or patent literature. As interest in heterocyclic drug candidates and small-molecule therapeutics continues to rise, this compound is poised to play a pivotal role in future innovations.